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Compound of Interest

Compound Name:
1,2-Distearoyl-3-

bromopropanediol

Cat. No.: B15546940 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The landscape of material science is one of continuous evolution, driven by the pursuit of novel

molecules with unique functionalities. Within this dynamic field, lipid-based compounds are

commanding significant attention for their biocompatibility and self-assembly properties. This

whitepaper delves into the core characteristics and potential applications of a promising, yet

underexplored molecule: 1,2-Distearoyl-3-bromopropanediol. This specialized lipid derivative

stands at the intersection of lipid nanotechnology and polymer chemistry, offering intriguing

possibilities for drug delivery systems, biomaterial fabrication, and the synthesis of advanced

functional polymers.

This guide provides a comprehensive overview of the synthesis, physicochemical properties,

and potential applications of 1,2-Distearoyl-3-bromopropanediol. It further outlines detailed

experimental protocols for its utilization and characterization, and presents key data in a

structured format to facilitate understanding and further research.

Physicochemical Properties
The properties of 1,2-Distearoyl-3-bromopropanediol can be inferred from its constituent

components: a glycerol backbone, two stearoyl acyl chains, and a terminal bromine atom.

These features suggest a molecule with significant lipophilicity, capable of participating in the

formation of lipid bilayers, while the bromine atom introduces a reactive site for further chemical

modification.
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Property Value (Predicted) Source/Basis

Molecular Formula C39H75BrO4

Molecular Weight 688.9 g/mol

Appearance Waxy solid
Based on related long-chain

lipids

Solubility

Soluble in organic solvents

(e.g., chloroform,

dichloromethane), insoluble in

water

Inferred from the long

hydrocarbon chains

Melting Point High, likely > 60°C Similar to other distearoyl lipids

Synthesis of 1,2-Distearoyl-3-bromopropanediol
The synthesis of 1,2-Distearoyl-3-bromopropanediol can be approached through a multi-step

process, starting from commercially available precursors. A plausible synthetic route involves

the esterification of a protected bromopropanediol, followed by deprotection.
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Step 1: Esterification

Step 2: Bromination

Glycerol

1,2-Distearoylglycerol

 DCC/DMAP

Stearic Acid (2 eq.)

Brominating Agent
(e.g., PBr3)

1,2-Distearoyl-3-bromopropanediol
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Ionizable Lipid

Lipid Mixture in Ethanol

Cholesterol PEG-Lipid 1,2-Distearoyl-3-
bromopropanediol

Drug Payload
(e.g., mRNA, siRNA)

Microfluidic Mixing

Brominated LNP

Functionalized LNP

 Conjugation Reaction
(e.g., Click Chemistry)

Targeting Ligand
(e.g., Antibody, Peptide)
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1,2-Distearoyl-3-
bromopropanediol

(Initiator)

ATRPHydrophilic Monomer
(e.g., PEGMA)

ATRP Catalyst
(e.g., Cu(I)/Ligand)

Amphiphilic
Block Copolymer

Self-Assembly
in Aqueous Solution

Micelle

Polymersome
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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